Cas no 4695-97-0 (3-ethyl-4-methyl-5-methoxycarbonylpyridine)

• Product name: 3-ethyl-4-methyl-5-methoxycarbonylpyridine
• CAS No: 4695-97-0
• MF: C₁₀H₁₃NO₂
• MW: 179.21572
• CID: 2069477
• PubChem ID: 15924111

3-ethyl-4-methyl-5-methoxycarbonylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-4-methyl-5-methoxycarbonylpyridine
• 4-Methyl-5-ethyl-nicotinsaeuremethylester
• 5-ethyl-4-methyl-nicotinic acid methyl ester
• 5-Ethyl-4-methyl-nicotinsaeuremethylester
• Alkaloid LA2
• Methyl 5-ethyl-4-methyl-nicotinate
• methyl 5-ethyl-4-methylpyridine-3-carboxylate
• DTXCID40530457
• methyl 5-ethyl-4-methylnicotinate
• 4695-97-0
• DTXSID70579692
• Methyl 5-ethyl-4-methylpyridine-3-carboxylate

• Inchi： InChI=1S/C10H13NO2/c1-4-8-5-11-6-9(7(8)2)10(12)13-3/h5-6H,4H2,1-3H3
• InChI Key： PIRNZOVZJAMJNC-UHFFFAOYSA-N
• SMILES： CCc1cncc(C(=O)OC)c1C

Computed Properties

• Exact Mass: 179.094628657Da
• Monoisotopic Mass: 179.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų
• XLogP3: 1.9